cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron

• Molecular Formula: C36H46FeP2
• Molecular Weight: 596.5 g/mol
• IUPAC Name: cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron
• InChI: InChI=1S/C31H40P2.C5H6.Fe/c1-25(32(26-15-6-2-7-16-26)27-17-8-3-9-18-27)30-23-14-24-31(30)33(28-19-10-4-11-20-28)29-21-12-5-13-22-29;1-2-4-5-3-1;/h4-5,10-14,19-27,30H,2-3,6-9,15-18H2,1H3;1-4H,5H2;/t25-,30?;;/m0../s1
• InChI Key: BNLIPBLRZXIOTK-SLKXGWTRSA-N
• Isomeric SMILES: C[C@@H](C1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1C=CC=C1.[Fe]
• Canonical SMILES: CC(C1C=CC=C1P(C2=CC=CC=C2)C3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5.C1C=CC=C1.[Fe]

Description

Cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron is a complex organometallic compound It features a central iron atom coordinated to a cyclopentadiene ligand and a phosphine ligand

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron typically involves the following steps:

Preparation of Cyclopentadiene Ligand: Cyclopentadiene can be synthesized through the pyrolysis of dicyclopentadiene, followed by distillation to obtain pure cyclopentadiene.

Formation of the Phosphine Ligand: The phosphine ligand, dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane, can be synthesized through a series of reactions involving the appropriate phosphine precursors.

Complexation with Iron: The final step involves the complexation of the cyclopentadiene and phosphine ligands with an iron precursor, such as iron(II) chloride, under controlled conditions to form the desired organometallic compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where ligands are replaced by other ligands under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various ligands and appropriate catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives of the compound, while reduction may produce reduced forms with different oxidation states of iron .

Scientific Research Applications

Cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron has several scientific research applications, including:

Catalysis: The compound can be used as a catalyst in various organic reactions, such as hydrogenation, hydroformylation, and polymerization.

Material Science: It can be utilized in the synthesis of advanced materials with unique properties.

Medicinal Chemistry:

Biological Studies: It can be used in studies involving metalloproteins and other iron-containing biological molecules.

Mechanism of Action

The mechanism of action of cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron involves its interaction with molecular targets through coordination chemistry. The iron center can participate in various redox reactions, and the ligands can influence the reactivity and selectivity of the compound . The specific pathways and molecular targets depend on the context of its application, such as catalysis or biological interactions .

Comparison with Similar Compounds

Similar Compounds

Cyclopentadienyliron dicarbonyl dimer: This compound features a similar cyclopentadienyl ligand coordinated to iron but with different ligands and coordination environment.

Ferrocene: A well-known organometallic compound with two cyclopentadienyl ligands coordinated to iron in a sandwich structure.

Iron(II) chloride bis(diphenylphosphino)ethane complex: This compound features a phosphine ligand coordinated to iron, similar to the phosphine ligand in the target compound.

Uniqueness

Cyclopenta-1,3-diene;dicyclohexyl-[(1S)-1-(2-diphenylphosphanylcyclopenta-2,4-dien-1-yl)ethyl]phosphane;iron is unique due to its specific combination of ligands and the resulting structural and electronic properties. This uniqueness can lead to distinct reactivity and applications compared to other similar compounds .